Cas no 135540-95-3 (Bicyclo[2.2.1]heptane, 2,5-bis(isocyanatomethyl)-)

• Product Name: Bicyclo[2.2.1]heptane, 2,5-bis(isocyanatomethyl)-
• CAS No: 135540-95-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 1243844
• PubChem ID: 11701254
• Update Time: 2025-04-20

Bicyclo[2.2.1]heptane, 2,5-bis(isocyanatomethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane, 2,5-bis(isocyanatomethyl)-
• 2,5-Bis-isocyanatomethylbicyclo[2.2.1]heptan
• SCHEMBL95678
• DTXSID901335728
• EC 411-280-2
• 2,5-Bis-isocyanatomethyl-bicyclo(2.2.1)heptane
• 135540-95-3
• LEAAXJONQWQISB-UHFFFAOYSA-N
• NS00005715
• 2,5-bis(isocyanatomethyl)bicyclo[2.2.1]heptane

• Inchi： 1S/C11H14N2O2/c14-6-12-4-10-2-8-1-9(10)3-11(8)5-13-7-15/h8-11H,1-5H2
• InChI Key： LEAAXJONQWQISB-UHFFFAOYSA-N
• SMILES： O=C=NCC1CC2CC1CC2CN=C=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.9Ų